Cas no 1805314-04-8 (4-(Difluoromethyl)-2-iodo-5-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-iodo-5-nitropyridine
• CAS No: 1805314-04-8
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4848033
• Update Time: 2023-08-19

4-(Difluoromethyl)-2-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-5-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-6(8)3-1-5(9)10-2-4(3)11(12)13/h1-2,6H
• InChI Key： LKSBQMMHQKYJPT-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2
• Topological Polar Surface Area: 58.7